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Compound of Interest

Compound Name: GSK-114

Cat. No.: B15612316

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the TNNI3K inhibitor GSK-114, detailing its mechanism of action,
performance metrics from published studies, and a look at alternative compounds. The data
presented here is intended to aid in the critical evaluation and replication of studies involving
the inhibition of Troponin I-interacting kinase (TNNI3K), a promising target in cardiovascular
disease research.

While direct multi-laboratory studies on the reproducibility of GSK-114's effects are not publicly
available, this guide compiles and compares data from various independent research
publications. It is important to note that inter-laboratory variability in drug-response assays can
be significant, with studies showing potential for up to 200-fold differences in measured values
when experimental protocols are not rigorously standardized. The information herein should be
considered in this context.

Quantitative Comparison of TNNI3K Inhibitors

The following table summarizes the in vitro potency of GSK-114 and other notable TNNI3K
inhibitors as reported in scientific literature. These values provide a baseline for comparing the
biochemical activity of these compounds.
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Compound Target(s) IC50 (nM) Selectivity Reference
GSK-114 TNNI3K 25 40-fold vs. B-Raf  [1][2]
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TNNI3K Signaling Pathway

TNNI3K is a cardiac-specific kinase implicated in the pathophysiology of cardiac hypertrophy
and ischemia/reperfusion injury.[5][6] Its signaling cascade is understood to involve the p38
MAPK pathway and the generation of mitochondrial reactive oxygen species (ROS), ultimately
leading to cardiomyocyte death and adverse cardiac remodeling.[3][5]
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Downstream Effects

Inhibits Activates » )
GSK-114 TNNISK p38 MAPK Mitochondria mROS Production Cardiomyocyte Death Adverse Ventricular Remodeling

Upstream Stimuli

Cardiac Stress
(e.g. Ischemia/Reperfusion)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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